Cas no 193357-75-4 (4-(3,4-Difluorobenzyl)piperidine Hydrochloric Acid Salt)

• Product Name: 4-(3,4-Difluorobenzyl)piperidine Hydrochloric Acid Salt
• CAS No: 193357-75-4
• MF: C₁₂H₁₆ClF₂N
• MW: 247.71194934845
• MDL: MFCD03839917
• CID: 116361
• PubChem ID: 23294450
• Update Time: 2025-10-29

4-(3,4-Difluorobenzyl)piperidine Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-[(3,4-difluorophenyl)methyl]-, hydrochloride (1:1)
• 4-(3,4-Difluoro-benzyl)-piperidine hydrochloride
• 4-[(3,4-difluorophenyl)methyl]piperidine,hydrochloride
• 4-(3,4-DIFLUORO-BENZYL)-PIPERIDINE HCL
• 4-(3,4-Difluorobenzyl)piperidine HCl
• Piperidine, 4-[(3,4-difluorophenyl)methyl]-, hydrochloride (1:1)
• 4-(3,4-difluorobenzyl)piperidinehydrochloride
• 4-(3,4-Difluoro-benzyl)-piperidine, HCl
• DTXSID90632637
• AB16310
• A13361
• 4-[(3,4-difluorophenyl)methyl]piperidin-1-ium;chloride
• AS-37390
• 4-[(3,4-difluorophenyl)methyl]piperidine hydrochloride
• MFCD03839917
• AKOS027327662
• CS-0200160
• 4-[(3,4-difluorophenyl)methyl]piperidine;hydrochloride
• 193357-75-4
• EN300-140467
• SCHEMBL7405591
• 4-(3,4-difluorobenzyl)piperidine hydrochloride
• 4-[(3,4-Difluorophenyl)methyl]piperidine--hydrogen chloride (1/1)
• 4-(3,4-difluorobenzyl)piperidine hydrochloride;4-(3,4-DIFLUORO-BENZYL)-PIPERIDINE HCL
• 4-(3,4-Difluorobenzyl)piperidine Hydrochloric Acid Salt

• MDL： MFCD03839917
• Inchi： 1S/C12H15F2N.ClH/c13-11-2-1-10(8-12(11)14)7-9-3-5-15-6-4-9;/h1-2,8-9,15H,3-7H2;1H
• InChI Key： YZUSUTUYQVFFQI-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)CC1CCNCC1)F

Computed Properties

• Exact Mass: 247.09400
• Monoisotopic Mass: 247.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: g/cm3
• Melting Point: NA
• Boiling Point: 284.8°Cat760mmHg
• Flash Point: 126.1°C
• PSA: 12.03000
• LogP: 3.63770
• Vapor Pressure: Not available

4-(3,4-Difluorobenzyl)piperidine Hydrochloric Acid Salt Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8 °C

Additional information on 4-(3,4-Difluorobenzyl)piperidine Hydrochloric Acid Salt

Introduction to 4-(3,4-Difluorobenzyl)piperidine Hydrochloric Acid Salt (CAS No. 193357-75-4)

4-(3,4-Difluorobenzyl)piperidine Hydrochloric Acid Salt, identified by the Chemical Abstracts Service Number (CAS No.) 193357-75-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a 3,4-difluorobenzyl side chain introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The hydrochloric acid salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications, particularly in drug formulation and delivery systems. This solubility advantage allows for more efficient absorption and distribution within biological systems, potentially improving the pharmacokinetic profile of drugs derived from this scaffold.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic rings in enhancing drug efficacy and selectivity. The 3,4-difluorobenzyl moiety in 4-(3,4-Difluorobenzyl)piperidine Hydrochloric Acid Salt contributes to increased metabolic stability and reduced susceptibility to degradation by enzymatic pathways. This property is particularly valuable in the development of long-acting pharmaceuticals where prolonged circulation and activity are desired.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of targeted therapeutics. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity to specific biological targets. For instance, studies have demonstrated its utility in generating inhibitors for enzymes involved in cancer metabolism. The fluorine atoms at the 3 and 4 positions of the benzyl ring play a crucial role in modulating interactions with biological receptors, thereby fine-tuning the pharmacological properties of the final drug candidates.

The pharmaceutical industry has increasingly recognized the significance of fluorinated compounds due to their ability to improve pharmacokinetic profiles and bioavailability. 4-(3,4-Difluorobenzyl)piperidine Hydrochloric Acid Salt exemplifies this trend by integrating fluorine atoms into a piperidine backbone, creating a versatile platform for drug discovery. Its hydrochloric acid salt form further enhances its applicability by ensuring compatibility with various solvent systems used in drug formulation.

In vitro studies have shown promising results when using derivatives of this compound as scaffolds for kinase inhibitors. The combination of the piperidine ring and the electron-withdrawing effect of the 3,4-difluorobenzyl group allows for precise tuning of molecular interactions with protein targets. This has led to the identification of several lead compounds with potential therapeutic applications in oncology and inflammatory diseases.

The synthesis of 4-(3,4-Difluorobenzyl)piperidine Hydrochloric Acid Salt involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure scalability but also minimize unwanted byproducts, which is crucial for pharmaceutical-grade materials.

The growing body of research on fluorinated piperidines underscores their potential as pharmacophores in modern drug design. The unique electronic properties imparted by fluorine atoms allow for fine-tuning of molecular interactions, leading to improved drug-like characteristics such as lipophilicity, solubility, and metabolic stability. 4-(3,4-Difluorobenzyl)piperidine Hydrochloric Acid Salt stands as a testament to these principles, offering a robust framework for developing next-generation therapeutics.

Future directions in research may explore further modifications to this scaffold to enhance its therapeutic potential. For example, incorporating additional functional groups or exploring different salt forms could lead to novel derivatives with improved pharmacological profiles. Additionally, computational modeling and high-throughput screening techniques may accelerate the discovery process by identifying optimal analogs based on structural features similar to those found in 4-(3,4-Difluorobenzyl)piperidine Hydrochloric Acid Salt.

The role of this compound extends beyond academic research; it holds significant promise for industrial applications in pharmaceutical manufacturing. Its well-defined structure and predictable reactivity make it an attractive candidate for large-scale production processes. As synthetic methodologies continue to evolve, the accessibility and cost-effectiveness of such specialized compounds are expected to improve further.

In conclusion,4-(3,4-Difluorobenzyl)piperidine Hydrochloric Acid Salt (CAS No. 193357-75-4) represents a fascinating example of how structural modifications can yield compounds with enhanced biological activity and improved pharmacokinetic properties. Its integration into pharmaceutical pipelines underscores the growing importance of fluorinated heterocycles in modern drug discovery efforts.